Cas no 1379408-35-1 (3,6-Difluoro-2-methylcinnamic acid)

• Product Name: 3,6-Difluoro-2-methylcinnamic acid
• CAS No: 1379408-35-1
• MF: C₁₀H₈F₂O₂
• MW: 198.166130065918
• CID: 5002491
• Update Time: 2025-10-28

3,6-Difluoro-2-methylcinnamic acid Chemical and Physical Properties

Names and Identifiers

• 3,6-Difluoro-2-methylcinnamic acid

• Inchi： 1S/C10H8F2O2/c1-6-7(2-5-10(13)14)9(12)4-3-8(6)11/h2-5H,1H3,(H,13,14)/b5-2+
• InChI Key： MESILXUWYHJFEV-GORDUTHDSA-N
• SMILES： FC1=CC=C(C(/C=C/C(=O)O)=C1C)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 240
• XLogP3: 2.4
• Topological Polar Surface Area: 37.3

Additional information on 3,6-Difluoro-2-methylcinnamic acid

Introduction to 3,6-Difluoro-2-methylcinnamic acid (CAS No. 1379408-35-1)

3,6-Difluoro-2-methylcinnamic acid, identified by the Chemical Abstracts Service Number (CAS No.) 1379408-35-1, is a fluorinated derivative of cinnamic acid. This compound has garnered significant attention in the field of medicinal chemistry due to its unique structural properties and potential biological activities. The presence of fluorine atoms at the 3 and 6 positions introduces enhanced lipophilicity and metabolic stability, making it a promising candidate for drug development.

The molecular structure of 3,6-Difluoro-2-methylcinnamic acid consists of a phenyl ring substituted with a carboxylic acid group at one end and a vinyl group with fluorine atoms at the 3 and 6 positions. The methyl group at the 2-position further modulates its electronic and steric properties. This specific arrangement of functional groups makes it an interesting scaffold for designing novel therapeutic agents.

In recent years, there has been growing interest in fluorinated aromatic compounds due to their ability to improve pharmacokinetic profiles of drugs. The fluorine atom can enhance binding affinity to biological targets, increase resistance to metabolic degradation, and modify the solubility of the compound. These attributes have made fluorinated cinnamic acids, including 3,6-Difluoro-2-methylcinnamic acid, valuable in the development of small-molecule drugs.

One of the most compelling aspects of 3,6-Difluoro-2-methylcinnamic acid is its potential application in the synthesis of bioactive molecules. Researchers have explored its utility as an intermediate in the preparation of inhibitors targeting various enzymes and receptors. For instance, studies have shown that derivatives of this compound exhibit inhibitory activity against enzymes involved in cancer metabolism. The fluorine atoms contribute to stronger interactions with these targets, potentially leading to more effective therapeutic outcomes.

Moreover, the structural features of 3,6-Difluoro-2-methylcinnamic acid make it a suitable candidate for further derivatization to explore new pharmacological activities. By modifying other parts of the molecule while retaining the core fluorinated cinnamic acid scaffold, chemists can generate libraries of compounds with tailored properties. This approach has been successfully employed in high-throughput screening campaigns to identify novel drug candidates.

The synthesis of 3,6-Difluoro-2-methylcinnamic acid typically involves multi-step organic reactions starting from commercially available precursors. The introduction of fluorine atoms requires specialized synthetic methodologies, such as halogen exchange reactions or metal-catalyzed cross-coupling processes. Despite these challenges, advancements in synthetic chemistry have made it feasible to produce this compound in good yields and purity.

In academic research, 3,6-Difluoro-2-methylcinnamic acid has been used as a building block for exploring new chemical space. Its unique properties have been leveraged in studies aimed at understanding structure-activity relationships (SAR) for various biological targets. These studies not only contribute to our fundamental understanding of drug design but also provide practical insights for medicinal chemists working on next-generation therapeutics.

The pharmaceutical industry has also shown interest in 3,6-Difluoro-2-methylcinnamic acid due to its potential therapeutic applications. Several companies are actively investigating its use in developing treatments for diseases such as cancer and inflammatory disorders. Preclinical studies have demonstrated promising results in animal models, highlighting its potential as a lead compound for further development.

As research continues to uncover new applications for fluorinated compounds, 3,6-Difluoro-2-methylcinnamic acid is likely to play an increasingly important role in drug discovery and development. Its unique structural features and favorable pharmacokinetic properties make it a valuable tool for medicinal chemists seeking to design innovative therapeutic agents.